2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H23N3O4S.ClH/c1-2-6-23-7-5-13-16(10-23)28-20(18(13)19(21)25)22-17(24)9-12-3-4-14-15(8-12)27-11-26-14;/h3-4,8H,2,5-7,9-11H2,1H3,(H2,21,25)(H,22,24);1H
• InChI Key: SNERNDHFBSDCNP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol

Description

The compound “2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride” is a complex organic molecule. It contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, an acetamido group, and a tetrahydrothieno[2,3-c]pyridine group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. The benzo[d][1,3]dioxol-5-yl group is a fused ring system with an oxygen bridge, while the tetrahydrothieno[2,3-c]pyridine group is a saturated heterocyclic ring containing sulfur and nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups could impact its solubility, while the ring systems could influence its stability.

Scientific Research Applications

Antimicrobial Potential

• . Researchers have explored their efficacy against bacteria, fungi, and other pathogens.

Anticancer Evaluation

• . Further studies are needed to explore their mechanisms of action and potential clinical applications.

Anti-Inflammatory and Analgesic Activity

• . Investigating whether our compound shares similar properties could be valuable.

Novel Diselane Synthesis

• Researchers have synthesized a novel diselane compound by treating piperonal with NaHSe in the presence of piperidine hydrochloride and ethanol. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It’s possible that the compound could interact with biological targets via its functional groups, but specific interactions and effects are not described in the literature.